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Compound of Interest

Compound Name: 2-Ethyl-1,3-hexanediol

Cat. No.: B165326

1. Introduction

2-Ethyl-1,3-hexanediol (CAS No. 94-96-2) is a high-boiling, colorless, and nearly odorless
viscous liquid.[1][2][3] Its unique combination of properties, including excellent solvency for
various resins, low volatility, and its role as a coupling agent, makes it a valuable component in
the formulation of various printing inks.[1][2] This document provides detailed application notes
and protocols for researchers, scientists, and professionals involved in the development of
printing inks, exploring the use of 2-Ethyl-1,3-hexanediol as a key solvent.

2. Key Properties and Advantages in Ink Formulations
2-Ethyl-1,3-hexanediol offers several advantages as a solvent in printing ink systems:

e High Solvency: It is an effective solvent for a wide range of resins used in the ink industry,
including alkyd, polyester, and polyurethane resins.[1][2][3] This ensures a stable ink
formulation with well-dissolved components, which is crucial for achieving desired print
quality and performance.

o Low Volatility: With a high boiling point (approx. 241-249 °C) and a low evaporation rate, it
contributes to reducing the Volatile Organic Compound (VOC) content in ink formulations.[1]
[2] This is particularly beneficial for meeting environmental regulations and improving
workplace safety.[1] Its low vapor pressure also helps in maintaining ink stability on the
press.[1]
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e Enhanced Ink Penetration: In certain formulations, 2-Ethyl-1,3-hexanediol can increase the
penetration of the ink into the substrate, such as paper.[4] This can lead to improved
adhesion and print permanence.

 Viscosity Control: As a viscous liquid (dynamic viscosity of approximately 320 mPa-s), it can
be used to modify and control the rheology of the ink, which is critical for proper transfer from
the printing plate to the substrate.[5]

o Coupling Agent: It acts as an efficient blending and coupling agent for otherwise immiscible
components, which can be valuable in complex ink systems.[1]

3. Applications in Different Ink Systems
2-Ethyl-1,3-hexanediol is versatile and can be incorporated into various types of printing inks:

o Offset Printing Inks: It is used as a solvent for resins in offset printing inks.[2][6] Its primary
function is to dissolve the solid resins to form a varnish, which is the vehicle for the pigment.
[6] Its low volatility is advantageous in preventing the ink from drying too quickly on the
rollers.

e Glycol and Inkjet Inks: It is a suitable solvent for the manufacture of glycol-based inks and
can be considered for inclusion in inkjet ink formulations where low volatility and high
solvency are required.[4][7]

o Flexographic and Gravure Inks: While solvent-based flexo and gravure inks traditionally use
more volatile solvents like alcohols and esters for rapid drying, the low-VOC properties of 2-
Ethyl-1,3-hexanediol make it a candidate for modern, environmentally friendly formulations
where slower drying can be accommodated or managed through drying systems.[1][8]

Quantitative Data Summary

The physical and chemical properties of 2-Ethyl-1,3-hexanediol are summarized in the table
below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 94-96-2 [4]
Appearance C-olorles% nearl3-/ oc-iorless, (21E]
slightly viscous liquid
Molecular Weight 146 g/mol [1]
Boiling Point 241 - 249 °C [21[31[5]
Melting Point -40 °C [2][5]
Flash Point 135-136 °C [1][5]
Specific Gravity 0.942 @ 20-25 °C [1][5]
Dynamic Viscosity 320 mPa:-s [5]
Refractive Index (n20/D) 1.451 [2][9]
Solubility in Water f('f% by weight (42 o/L) @ 20 [1][2]
Vapor Pressure <0.013 hPa @ 20 °C [5]

Evaporation Rate (Butyl
Acetate = 1)

<1

[1]

Experimental Protocols

Below are detailed methodologies for key experiments to evaluate the performance of 2-Ethyl-

1,3-hexanediol in a printing ink formulation.

Protocol 1: Preparation and Viscosity Measurement of an Offset Ink Varnish

This protocol is adapted from methodologies used to assess new solvents in offset printing

systems.[6]

Objective: To prepare a resin varnish using 2-Ethyl-1,3-hexanediol and measure its viscosity.

Materials:
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o 2-Ethyl-1,3-hexanediol

» Offset printing resin (e.g., phenolic modified rosin ester, alkyd resin)[6][10]
o Laboratory-scale heating mantle with magnetic stirring

» Beaker or reaction vessel

e Thermometer or thermocouple

e Rotational viscometer

Procedure:

o Weighing: Accurately weigh 80 parts of 2-Ethyl-1,3-hexanediol and 20 parts of the selected
offset printing resin into a beaker.[6]

o Dissolution: Place the beaker in the heating mantle and begin stirring. Gently heat the
mixture to 180-200 °C. Maintain this temperature with continuous stirring until the resin is
completely dissolved and the solution (varnish) is clear and homogenous.[6]

e Cooling: Carefully remove the beaker from the heat source and allow it to cool to room
temperature (23-25 °C).

» Viscosity Measurement: Calibrate the rotational viscometer according to the manufacturer's
instructions. Measure the viscosity of the cooled varnish. For comparative purposes, a
consistent shear rate (e.g., 50 s=*) should be used.[6]

o Data Recording: Record the viscosity in Pascal-seconds (Pa-s) or centipoise (cP). This value
is critical for assessing the solvent's efficiency in reducing resin viscosity.

Protocol 2: Ink Formulation and Drying Time Evaluation

Objective: To formulate a simple printing ink and evaluate its drying time on a specific
substrate.

Materials:
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e Prepared varnish from Protocol 1

e Pigment (e.g., carbon black, phthalocyanine blue)
e Three-roll mill or bead mill for dispersion

o Substrate (e.g., coated paper, polymer film)[11][12]
 Ink drawdown applicator (K-bar or similar)

e Stopwatch

o Cotton swab or similar for smudge testing

Procedure:

Pigment Dispersion: In a suitable container, combine a predetermined amount of the
prepared varnish with the desired pigment loading (e.g., 15-25% by weight).

e Milling: Process the mixture on a three-roll mill or in a bead mill until the pigment is finely and
uniformly dispersed. The fineness of grind can be checked using a grindometer.

» Ink Application: Secure a sheet of the chosen substrate on a flat surface. Apply a small
amount of the formulated ink at one end.

» Drawdown: Using the drawdown applicator, draw the ink down the substrate to create a
uniform film of a specified thickness.[11]

e Drying Time Measurement: Start the stopwatch immediately after the drawdown.

o

Periodically, gently touch the ink film with a clean cotton swab.

[¢]

The ink is considered "set" when no ink transfers to the swab upon light touching.

[e]

The ink is considered "dry-hard" when it can be lightly rubbed without smudging.

[e]

Record the time for both stages. Note that drying time is heavily influenced by
temperature, humidity, and ink film thickness.[11][13]
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Visualizations

Diagram 1: Role of 2-Ethyl-1,3-hexanediol in Ink Formulations
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Caption: Logical flow of properties to benefits.
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Diagram 2: Experimental Workflow for Ink Evaluation
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Caption: Workflow for ink formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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